Cas no 764694-91-9 (5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide)

5,6-Dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with dichloro groups and linked to a sulfamoylphenyl moiety via a carboxamide bridge. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted therapeutic agents. The pyrimidine sulfamoyl group enhances binding affinity to biological targets, while the dichloropyridine moiety contributes to electronic and steric properties, improving selectivity. This compound is suited for research applications in drug discovery, offering a versatile intermediate for synthesizing novel bioactive molecules. High purity and well-defined reactivity make it valuable for exploratory studies in pharmaceutical development.

5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide structure

764694-91-9 structure

Product Name:5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

CAS No:764694-91-9

MF:C₁₆H₁₁Cl₂N₅O₃S

MW:424.261239290237

CID:6382225

PubChem ID:2082391

Update Time:2025-05-24

5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
- EN300-26603280
- HMS2724A09
- 764694-91-9
- SMR000364976
- CHEMBL1349041
- AKOS034025530
- Z27739535
- MLS000774172
- Inchi： 1S/C16H11Cl2N5O3S/c17-13-8-10(9-21-14(13)18)15(24)22-11-2-4-12(5-3-11)27(25,26)23-16-19-6-1-7-20-16/h1-9H,(H,22,24)(H,19,20,23)
- InChI Key： NTJZNEDQLLHJDV-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC(=CC=1)S(NC1N=CC=CN=1)(=O)=O)=O)Cl

Computed Properties

Exact Mass: 422.9959658g/mol
Monoisotopic Mass: 422.9959658g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 122Å²

5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26603280-0.05g	5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide	764694-91-9	95.0%	0.05g	$212.0	2025-03-20

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Related Categories

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Additional information on 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 764694-91-9)

The compound 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 764694-91-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with dichloro substitutions and a sulfamoylphenyl linkage, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for heterocyclic compounds like 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide has surged due to their versatility in drug discovery. This compound's CAS No. 764694-91-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and molecular biology. Its pyrimidine and pyridine moieties are key functional groups often explored for their pharmacophoric properties, aligning with current trends in targeted therapy development.

One of the most discussed topics in the scientific community is the compound's potential role in addressing drug-resistant pathogens. With the rise of antimicrobial resistance (AMR), researchers are evaluating derivatives of 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide for their efficacy against resistant strains. Its sulfonamide group, a well-known pharmacophore in antibiotics, adds to its appeal in this context.

From a synthetic chemistry perspective, the compound's carboxamide functionality offers opportunities for further derivatization. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. The CAS No. 764694-91-9 is often referenced in patents and publications focusing on small molecule optimization, highlighting its industrial significance.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable synthesis routes for 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide, minimizing hazardous byproducts. This resonates with the broader push for eco-friendly pharmaceuticals, a trending topic in regulatory science.

In summary, 5,6-dichloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 764694-91-9) represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and material science. Its structural features and ongoing research make it a subject of enduring interest in both academic and industrial settings.